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Compound of Interest

Compound Name: 3-(2-Fluorophenoxy)azetidine

Cat. No.: B1343124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted

properties, potential uses, and relevant experimental methodologies for 3-(2-
Fluorophenoxy)azetidine. While specific experimental data for this compound is limited in

publicly available literature, this document synthesizes information from analogous compounds

and relevant patents to offer a valuable resource for research and development.

Core Compound Properties
3-(2-Fluorophenoxy)azetidine is a small molecule belonging to the class of 3-phenoxy-

azetidine derivatives. The presence of the azetidine ring, a four-membered nitrogen-containing

heterocycle, imparts a degree of conformational rigidity, which can be advantageous for

specific binding to biological targets. The 2-fluorophenoxy moiety influences the electronic and

lipophilic properties of the molecule.

Physicochemical Data
Quantitative physicochemical data for 3-(2-Fluorophenoxy)azetidine is not readily available.

The following table summarizes key properties, with some values predicted based on

structurally similar compounds, such as 3-(3-fluorophenoxy)azetidine.
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Property Value Source

CAS Number 918831-13-7 -

Molecular Formula C₉H₁₀FNO -

Molecular Weight 167.18 g/mol Calculated

Boiling Point ~230 °C Predicted

Density ~1.19 g/cm³ Predicted

Solubility

Soluble in many organic

solvents; sparingly soluble in

water.

General observation for this

class of compounds.

Stability Stable at room temperature.
General observation for this

class of compounds.

Potential Uses in Research and Drug Development
Based on patent literature, 3-phenoxy-azetidine derivatives are of significant interest as

modulators of cortical catecholaminergic neurotransmission. Specifically, they have been

investigated as serotonin-norepinephrine-dopamine reuptake inhibitors (SNDRIs), also known

as triple reuptake inhibitors (TRIs).[1]

SNDRIs are a class of antidepressants that function by blocking the serotonin transporter

(SERT), norepinephrine transporter (NET), and dopamine transporter (DAT). This inhibition

leads to an increase in the extracellular concentrations of these key neurotransmitters in the

synaptic cleft, thereby enhancing neurotransmission. This mechanism of action holds

therapeutic potential for the treatment of major depressive disorder and other central nervous

system (CNS) conditions.

Proposed Mechanism of Action and Signaling
Pathway
The putative mechanism of action for 3-(2-Fluorophenoxy)azetidine is the inhibition of SERT,

NET, and DAT. By binding to these transporter proteins, the compound prevents the reuptake of

serotonin, norepinephrine, and dopamine from the synapse back into the presynaptic neuron.
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Synthetic Workflow

1-Boc-3-hydroxyazetidine

Mitsunobu Reaction
(or Williamson Ether Synthesis)

1-Boc-3-(2-fluorophenoxy)azetidine

Boc Deprotection

3-(2-Fluorophenoxy)azetidine

Purification
(e.g., Column Chromatography)
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Monoamine Transporter Uptake Assay Workflow

Seed HEK293 cells expressing
 a specific transporter

Add varying concentrations of
3-(2-Fluorophenoxy)azetidine

Add radiolabeled substrate
([³H]5-HT, [³H]NE, or [³H]DA)

Incubate at 37°C

Terminate uptake
(e.g., rapid filtration and washing)

Measure radioactivity via
scintillation counting

Data analysis to determine IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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